Cas no 17503-05-8 (AC1MXWD7)

• Product Name: AC1MXWD7
• CAS No: 17503-05-8
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 906245
• PubChem ID: 235501
• Update Time: 2025-04-19

AC1MXWD7 Chemical and Physical Properties

Names and Identifiers

• AC1MXWD7
• 4-CYCLOHEXENE-CIS-1,DIMETHANESULFONATE
• NSC-826031
• NSC826031
• NSC36926
• DTXSID00938617
• NSC-36926
• 17503-05-8
• 4,5-epoxypregnane-3,20-dione

• Inchi： 1S/C21H30O3/c1-12(22)14-4-5-15-13-6-11-21-18(24-21)17(23)8-10-20(21,3)16(13)7-9-19(14,15)2/h13-16,18H,4-11H2,1-3H3
• InChI Key： AHUAGQAMTIBPDR-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2)C2(C4(C(C(CC2)=O)O4)CC3)C)CC1)C)=O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.67000
• LogP: 3.93470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids